molecular formula C5H11NO2S<br>CH3S(CH2)2CH(NH2)COOH<br>C5H11NO2S B558213 Boc-Ser-OBzl CAS No. 59524-02-6

Boc-Ser-OBzl

Cat. No. B558213
CAS RN: 59524-02-6
M. Wt: 295.33 g/mol
InChI Key: FFEARJCKVFRZRR-UHFFFAOYSA-N
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Description

“Boc-Ser-OBzl” is a chemical compound with the empirical formula C15H21NO5 . It is also known as Boc-L-serine benzyl ester . The compound has a molecular weight of 295.33 .


Synthesis Analysis

“Boc-Ser-OBzl” is used in both solid phase peptide synthesis and solution phase peptide synthesis . In solid phase synthesis, the peptide is cleaved from the resin with HF or TFMSA, which simultaneously cleaves the benzyl ether from Ser (Bzl) residues .


Molecular Structure Analysis

The SMILES string of “Boc-Ser-OBzl” is CC(C)(C)OC(=O)NC@@HC(=O)OCc1ccccc1 . The InChI key is BQADRZHPZVQGCW-LBPRGKRZSA-N .


Physical And Chemical Properties Analysis

“Boc-Ser-OBzl” is a solid compound . Its density is approximately 1.2±0.1 g/cm3 . The boiling point is around 458.8±40.0 °C at 760 mmHg . The melting point is 91ºC (dec.) (lit.) .

Scientific Research Applications

  • Synthesis of Oligophosphoseryl Peptides : Boc-Ser-OBzl is used in synthesizing protected oligophosphoseryl peptides from bovine caseins. These peptides are synthesized using Boc-Ser-OBzl as an acylating carboxyl component in peptide synthesis (Paquet & Johns, 2009).

  • Supercritical Fluid Extraction in Pesticide Analysis : Boc-Ser-OBzl derivatives are used in the study of the release of covalently bound metabolites of organophosphate pesticides from synthetic dialkyl phosphoserine peptides, demonstrating the potential for supercritical fluid extraction in environmental analysis (Paquet & Khan, 1995).

  • Peptide-Cellulose Conjugate Synthesis : This compound plays a role in the synthesis of novel peptide-cellulose conjugates containing O-phospho-l-serine. It is used in the phosphoryl-protection strategy during the synthesis of these conjugates (Devarayan et al., 2013).

  • Study on the Synthetic Methodology of Benzyl O-benzyl-L-serinate Hydrochloride : Boc-Ser-OBzl is used in the synthesis of key intermediates for benzyl O-benzyl-L-serinate hydrochloride, highlighting its role in medicinal chemistry synthesis (Yang Da-cheng, 2003).

  • Catalysis in Hydrolytic Reactions : Boc-Ser-OBzl derivatives are synthesized for use as catalysts in hydrolytic reactions, demonstrating their application in biochemical and enzymatic studies (Nishi & Nakajima, 1982).

  • Infrared Absorption Studies of Human Hemoglobin α-Chain Fragments : These studies involve the conformational analysis of peptide fragments in various solvents, showcasing the utility of Boc-Ser-OBzl in studying peptide structure and behavior (Narita et al., 1987).

  • Synthesis of Encephalitogenic Determinants of Myelin Basic Protein : Boc-Ser-OBzl is used in the synthesis of peptides related to myelin basic protein, providing insights into neurological diseases and potential therapeutic approaches (Pasaribu, 1977).

  • Studies on 2,2,2-Trichloroethyl Groups for Phosphate Protection in Phosphoserine Peptide Synthesis : This research utilizes Boc-Ser-OBzl derivatives for the synthesis of peptides, demonstrating its application in developing novel synthetic methodologies (Paquet, 2009).

Safety And Hazards

The safety data sheet for “Boc-Ser-OBzl” suggests avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes . It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .

properties

IUPAC Name

benzyl (2S)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(9-17)13(18)20-10-11-7-5-4-6-8-11/h4-8,12,17H,9-10H2,1-3H3,(H,16,19)/t12-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BQADRZHPZVQGCW-LBPRGKRZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC(CO)C(=O)OCC1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)OC(=O)N[C@@H](CO)C(=O)OCC1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00427031
Record name Boc-Ser-OBzl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00427031
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

295.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Boc-Ser-OBzl

CAS RN

59524-02-6
Record name Boc-Ser-OBzl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00427031
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
126
Citations
A PAQUET, M JOHNS - International Journal of Peptide and …, 1990 - Wiley Online Library
… The use of the (BzlO),POCl and (EtO),POCl for phosphorylation of serine derivatives, namely of BocSer-OBzl, gave good results; however, the usefulness of the products in the context of …
Number of citations: 39 onlinelibrary.wiley.com
SJ Pasaribu - Australian Journal of Chemistry, 1979 - CSIRO Publishing
The synthesis, by stepwise conventional method, of a fully protected pentapeptide, Boc-Ser(OBzl)- Leu-Pro-Gln-Lys(N8-Cbz)-OBzl, a fragment of the MBP 65-74 region, is described. …
Number of citations: 2 www.publish.csiro.au
Y Ma, B Xu, Y Fang, Z Yang, J Cui, L Zhang, L Zhang - Molecules, 2011 - mdpi.com
Based on the analysis of the crystal structure of MG101 (1) and 20S proteasomes, a new series of peptide aldehyde derivatives were designed and synthesized. Their ability to inhibit …
Number of citations: 26 www.mdpi.com
JW Perich, PF Alewood, RB Johns - Australian Journal of …, 1991 - CSIRO Publishing
… The C-terminal amino acid ester (10) (see Scheme 3) was prepared by the phosphorylation of Boc-Ser-OBzl (8) with dibenzyl phosphorochloridate in pyridine followed by cleavage of …
Number of citations: 13 www.publish.csiro.au
SJ Pasaribu - Australian Journal of Chemistry, 1980 - CSIRO Publishing
The tridecapeptide Phe-Lys-Leu-Gly-Gly-Arg-Asp-Ser-Arg-Ser-Gly-Ser-Pro- OH, and its methyl ester derivative at the carboxyl terminal, -Pro-OMe, were synthesized by the solution-…
Number of citations: 3 www.publish.csiro.au
A Paquet - Tetrahedron letters, 1990 - Elsevier
… (2) and Z-Ser-(P03Tc&-OBzl (3) by phosphorylating Boc-Ser-OBzl … triethylamine: to a stirred solution of Boc-Ser-OBzl (5 g, 16.9 … Phosphorylation of Boc-Ser-OBzl with (TcO)2POCl using …
Number of citations: 20 www.sciencedirect.com
N Abe, A Taniguchi, T Yoshiya, S Nakamura, N Ito… - researchgate.net
Solid-phase peptide synthesis (SPPS) has been routinely used for chemical synthesis of peptides. However, the synthesis of “difficult sequence”-containing peptides is one of the most …
Number of citations: 0 www.researchgate.net
A PAQUET - International Journal of Peptide and Protein …, 1992 - Wiley Online Library
… This compound can be easily obtained by phosphorylating Boc-Ser-OBzl with diphenyl phosphochloride followed by treatment of the resulting Boc-Ser(PO3Tc2)-OBzl with HZ over …
Number of citations: 20 onlinelibrary.wiley.com
S Seo, J Rebehmed, AG De Brevern… - International Journal of …, 2015 - mdpi.com
… Similarly, N-Boc-Ser-OBzl with the same C-protecting group led to the slowest initial … As compared to N-Boc-Ser-OBzl, the fastest initial reaction rate was obtained with the acceptor …
Number of citations: 6 www.mdpi.com
M Iwai, K Nakajima, A Uno, S Hase… - Bulletin of the …, 1970 - journal.csj.jp
Modified gramicidin S pep tides, cyclo(Ser-Orn-Ser-D-Phe-Pro) 2 and cyclo(Ser-Orn-Ser-D-Phe-Pro), were synthesized in order to clarify the correlation between the component amino …
Number of citations: 5 www.journal.csj.jp

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